2-Bromobutane
2-Bromobutane
Viscosities of binary mixtures of 2-bromobutane and the isomeric forms of butanol have been evaluated at 298.15 and 313.15K. 2,2-dibromobutane, meso-2,3-dibromobutane and dl-2,3-dibromobutane are formed as major photobromination reaction products, during its reaction with molecular bromine. Smaller yields of 1,2-dibromobutane and 2,2,3-tribromobutane are also obtained in this reaction.
2-Bromobutane is an alkyl halide. Degradation of 2-bromobutane by reductive dehalogenation in the presence of nickel-aluminum alloy in potassium hydroxide solution has been reported. Gas chromatographic determination of 2-bromobutane in mixture of alkyl bromides has been reported. Stereochemistry of dehydrobromination of 2-bromobutane over KOH-silica has been investigated.
2-bromobutane appears as a colorless to pale-yellow colored liquid with a pleasant odor. Flash point 65°F. Insoluble in water and denser than water. Vapors are heavier than air and may be narcotic in high concentrations. Used to make other chemicals.
2-Bromobutane is an alkyl halide. Degradation of 2-bromobutane by reductive dehalogenation in the presence of nickel-aluminum alloy in potassium hydroxide solution has been reported. Gas chromatographic determination of 2-bromobutane in mixture of alkyl bromides has been reported. Stereochemistry of dehydrobromination of 2-bromobutane over KOH-silica has been investigated.
2-bromobutane appears as a colorless to pale-yellow colored liquid with a pleasant odor. Flash point 65°F. Insoluble in water and denser than water. Vapors are heavier than air and may be narcotic in high concentrations. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
78-76-2
VCID:
VC20851329
InChI:
InChI=1S/C4H9Br/c1-3-4(2)5/h4H,3H2,1-2H3
SMILES:
CCC(C)Br
Molecular Formula:
C4H9Br
Molecular Weight:
137.02 g/mol
2-Bromobutane
CAS No.: 78-76-2
Cat. No.: VC20851329
Molecular Formula: C4H9Br
Molecular Weight: 137.02 g/mol
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Specification
| Description | Viscosities of binary mixtures of 2-bromobutane and the isomeric forms of butanol have been evaluated at 298.15 and 313.15K. 2,2-dibromobutane, meso-2,3-dibromobutane and dl-2,3-dibromobutane are formed as major photobromination reaction products, during its reaction with molecular bromine. Smaller yields of 1,2-dibromobutane and 2,2,3-tribromobutane are also obtained in this reaction. 2-Bromobutane is an alkyl halide. Degradation of 2-bromobutane by reductive dehalogenation in the presence of nickel-aluminum alloy in potassium hydroxide solution has been reported. Gas chromatographic determination of 2-bromobutane in mixture of alkyl bromides has been reported. Stereochemistry of dehydrobromination of 2-bromobutane over KOH-silica has been investigated. 2-bromobutane appears as a colorless to pale-yellow colored liquid with a pleasant odor. Flash point 65°F. Insoluble in water and denser than water. Vapors are heavier than air and may be narcotic in high concentrations. Used to make other chemicals. |
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| CAS No. | 78-76-2 |
| Molecular Formula | C4H9Br |
| Molecular Weight | 137.02 g/mol |
| IUPAC Name | 2-bromobutane |
| Standard InChI | InChI=1S/C4H9Br/c1-3-4(2)5/h4H,3H2,1-2H3 |
| Standard InChI Key | UPSXAPQYNGXVBF-UHFFFAOYSA-N |
| SMILES | CCC(C)Br |
| Canonical SMILES | CCC(C)Br |
| Boiling Point | 196.5 °F at 760 mm Hg (USCG, 1999) 91.2 °C |
| Colorform | Clear, colorless liquid |
| Flash Point | 70 °F (USCG, 1999) 70 °F (Open Cup) |
| Melting Point | -169.4 °F (USCG, 1999) -112.0 °C -112 °C |
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